4-{[2-(2,5-Dimethylphenoxy)propanoyl]amino}benzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 4-[2-(2,5-dimethylphenoxy)propanoylamino]benzamide
• InChI: InChI=1S/C18H20N2O3/c1-11-4-5-12(2)16(10-11)23-13(3)18(22)20-15-8-6-14(7-9-15)17(19)21/h4-10,13H,1-3H3,(H2,19,21)(H,20,22)
• InChI Key: YJRXUTDEHPWLBS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OC(C)C(=O)NC2=CC=C(C=C2)C(=O)N

Description

4-{[2-(2,5-Dimethylphenoxy)propanoyl]amino}benzamide is a chemical compound that has garnered significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-{[2-(2,5-Dimethylphenoxy)propanoyl]amino}benzamide involves its interaction with various cellular targets. Studies have shown that this compound can inhibit the activity of COX-2 by binding to its active site. Additionally, this compound can induce apoptosis in cancer cells by activating the caspase cascade, a series of intracellular proteases that are involved in the process of programmed cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-{[2-(2,5-Dimethylphenoxy)propanoyl]amino}benzamide have been studied extensively. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound can reduce inflammation by inhibiting the activity of COX-2. Other studies have shown that this compound can reduce oxidative stress and improve mitochondrial function, which can have a positive impact on overall cellular health.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[2-(2,5-Dimethylphenoxy)propanoyl]amino}benzamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. Additionally, this compound has a relatively low toxicity profile, which makes it a promising candidate for further development as an anticancer agent. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 4-{[2-(2,5-Dimethylphenoxy)propanoyl]amino}benzamide. One area of research is the development of more efficient synthesis methods that can produce higher yields of the compound. Another area of research is the investigation of the potential of this compound as a therapeutic agent for other diseases besides cancer and inflammation. Additionally, further studies are needed to understand the mechanism of action of this compound in more detail, which can help to identify new targets for drug development. Finally, the potential of this compound as a drug delivery system for other therapeutic agents should also be investigated.

Synthesis Methods

The synthesis of 4-{[2-(2,5-Dimethylphenoxy)propanoyl]amino}benzamide can be achieved using different methods. One of the most commonly used methods involves the reaction of 4-aminobenzoic acid with 2-(2,5-dimethylphenoxy)propanoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with ammonia to form the final compound. Another method involves the reaction of 4-nitrobenzamide with 2-(2,5-dimethylphenoxy)propanoic acid in the presence of a reducing agent such as iron powder followed by treatment with hydrochloric acid to form the final product.

Scientific Research Applications

4-{[2-(2,5-Dimethylphenoxy)propanoyl]amino}benzamide has been studied extensively for its potential applications in various fields. In the field of medicine, this compound has been investigated for its potential as an anticancer agent. Studies have shown that 4-{[2-(2,5-Dimethylphenoxy)propanoyl]amino}benzamide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been studied for its potential as an anti-inflammatory agent. Studies have shown that 4-{[2-(2,5-Dimethylphenoxy)propanoyl]amino}benzamide can reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.